Cas no 1955531-95-9 (3-(2-Fluoroethyl)piperidine hydrochloride)

• Product Name: 3-(2-Fluoroethyl)piperidine hydrochloride
• CAS No: 1955531-95-9
• MF: C₇H₁₅ClFN
• MW: 167.652104616165
• MDL: MFCD28894497
• CID: 5238409
• PubChem ID: 122360528
• Update Time: 2026-03-08

3-(2-Fluoroethyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluoroethyl)piperidine hydrochloride

• MDL： MFCD28894497
• Inchi： 1S/C7H14FN.ClH/c8-4-3-7-2-1-5-9-6-7;/h7,9H,1-6H2;1H
• InChI Key： HPFMGWGNDAJOBL-UHFFFAOYSA-N
• SMILES： C(C1CNCCC1)CF.Cl

Additional information on 3-(2-Fluoroethyl)piperidine hydrochloride

Research Brief on 3-(2-Fluoroethyl)piperidine hydrochloride (CAS: 1955531-95-9): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

3-(2-Fluoroethyl)piperidine hydrochloride (CAS: 1955531-95-9) is a fluorinated piperidine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique fluorine substitution, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and radiopharmaceutical development. The presence of the fluoroethyl group enhances its metabolic stability and bioavailability, making it a valuable scaffold for the design of novel therapeutic agents.

Recent studies have focused on the synthesis and characterization of 3-(2-Fluoroethyl)piperidine hydrochloride, with particular emphasis on its role as a building block for bioactive molecules. Researchers have successfully incorporated this compound into the structure of several CNS-targeting drugs, leveraging its ability to cross the blood-brain barrier (BBB). The fluorine atom's electronegativity and small size contribute to improved binding affinity and selectivity for target proteins, which is crucial for the development of next-generation neurotherapeutics.

In the context of radiopharmaceuticals, 3-(2-Fluoroethyl)piperidine hydrochloride has been explored as a precursor for ¹⁸F-labeled compounds used in positron emission tomography (PET) imaging. The fluoroethyl moiety allows for efficient radiolabeling, enabling the visualization and quantification of biological processes in vivo. Recent preclinical studies have demonstrated its utility in imaging neurodegenerative diseases and oncology targets, highlighting its versatility as a molecular probe.

From a synthetic chemistry perspective, novel methodologies have been developed to optimize the production of 3-(2-Fluoroethyl)piperidine hydrochloride, ensuring high yield and purity. Advances in catalytic fluorination and piperidine ring functionalization have significantly improved the scalability of this compound, making it more accessible for industrial applications. These synthetic innovations are expected to accelerate the pace of drug discovery efforts involving this key intermediate.

Pharmacological evaluations of derivatives containing the 3-(2-Fluoroethyl)piperidine moiety have revealed interesting structure-activity relationships (SAR). Researchers have observed that modifications to the piperidine ring can fine-tune the compound's affinity for various receptor subtypes, particularly in the context of G protein-coupled receptors (GPCRs). This tunability makes it an attractive scaffold for the development of selective ligands with reduced off-target effects.

Looking forward, the potential applications of 3-(2-Fluoroethyl)piperidine hydrochloride appear to be expanding beyond its current uses. Emerging research suggests its possible utility in the development of antiviral agents and as a component in smart drug delivery systems. The compound's unique physicochemical properties, including its lipophilicity and hydrogen bonding capacity, make it particularly suitable for these innovative applications. Continued investigation into its biological activities and synthetic accessibility will likely uncover additional valuable applications in the pharmaceutical sciences.